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Compound of Interest

Compound Name: 2-Bromo-1,1-dimethoxypropane

CAS No.: 33170-72-8

Cat. No.: B1279979

Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-1,1-dimethoxypropane, tailored for research, scientific, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and compliance with standard safety protocols.

Chemical Properties and Hazards:

2-Bromo-1,1-dimethoxypropane is a flammable liquid and vapor that can be harmful if

swallowed or inhaled, and causes skin and serious eye irritation.[1][2] It may also cause

respiratory irritation.[1][2] It is crucial to handle this chemical with appropriate personal

protective equipment in a well-ventilated area.

Personal Protective Equipment (PPE)
The following table summarizes the essential personal protective equipment required when

handling 2-Bromo-1,1-dimethoxypropane.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Chemical splash goggles are

required.[3] A face shield

should be used when there is

a significant risk of splashing.

Hand Protection Chemical-resistant Gloves
Wear protective gloves.[4]

Inspect gloves prior to use.[4]

Body Protection
Laboratory Coat or Chemical-

resistant Apron/Suit

A lab coat is the minimum

requirement.[3] For larger

quantities or increased splash

risk, a chemical-resistant apron

or full suit is recommended.[3]

Respiratory Protection Vapor Respirator

Use a NIOSH/MSHA approved

respirator if ventilation is

inadequate or if exposure

limits are exceeded.[5] A full-

facepiece airline respirator in

positive pressure mode with

emergency escape provisions

may be necessary for high-risk

scenarios.[5]

Operational Plan: Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[5][6]

Keep the container tightly closed and store in an inert atmosphere at room temperature.[7]

The storage area should be a designated flammables area.[5]

2. Handling and Use:
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All handling of 2-Bromo-1,1-dimethoxypropane should be conducted within a certified

chemical fume hood to ensure adequate ventilation.[3]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3][4]

Avoid breathing vapors or mist.[2][5]

Prevent contact with skin and eyes.[3]

Use non-sparking tools and take precautionary measures against static discharge.[5][8]

Ground and bond the container and receiving equipment.[5][8]

3. Spill Management:

In the event of a spill, immediately evacuate the area and remove all sources of ignition.[2]

For small spills, absorb with an inert, non-combustible material such as sand, earth, or

vermiculite.[3][5] Do not use combustible materials like sawdust.

Collect the absorbed material and place it into a suitable, labeled container for hazardous

waste disposal.[4][5]

For large spills, dike the area to prevent spreading and contact emergency personnel.[3]

4. Disposal Plan:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Chemical waste must be collected in a designated, properly labeled, and sealed container

for hazardous waste.

Do not dispose of 2-Bromo-1,1-dimethoxypropane down the drain or into sewer systems.

[4]

Contaminated clothing should be removed and washed before reuse.[4][5]
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Caption: Workflow for the safe handling of 2-Bromo-1,1-dimethoxypropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-1,1-dimethoxypropane | C5H11BrO2 | CID 12293010 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. dept.harpercollege.edu [dept.harpercollege.edu]

3. spectrumchemical.com [spectrumchemical.com]

4. assets.thermofisher.com [assets.thermofisher.com]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

7. 2-Bromo-1,1-dimethoxypropane | 33170-72-8 [sigmaaldrich.com]

8. assets.thermofisher.cn [assets.thermofisher.cn]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Bromo-
1,1-dimethoxypropane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279979/docs#essential-safety-and-operational-
guide-for-2-bromo-1-1-dimethoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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